Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]-

• IUPAC Name: 4-[(2-oxopyridin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C13H10N2O/c14-9-11-4-6-12(7-5-11)10-15-8-2-1-3-13(15)16/h1-8H,10H2
• InChI Key: BTICPZDTDDUUHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)CC2=CC=C(C=C2)C#N
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID50487781
• Molecular Weight: 210.23 g/mol
• CAS RN: 62455-72-5

Description

Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- is a compound derived from benzonitrile and pyridine. It has a wide range of applications in both scientific research and industry. It is used in organic synthesis, as a reagent for various reactions, and as a catalyst in various processes. In

Scientific Research Applications

Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a substrate in biochemical studies. It is also used in the synthesis of various drugs, such as anti-cancer drugs, anti-inflammatory drugs, and anti-infective drugs.

Mechanism of Action

Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- is a highly reactive compound and can react with various molecules in aqueous solution. The reaction is catalyzed by various transition metal complexes, such as cobalt, nickel, and iron. The reaction produces benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- as the major product.
Biochemical and Physiological Effects
Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- has a wide range of applications in biochemical and physiological studies. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a substrate in biochemical studies. It can be used to study the effects of various drugs on cells and tissues. It can also be used to study the effects of various chemicals on the metabolism of cells and tissues.

Advantages and Limitations for Lab Experiments

Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- has several advantages for lab experiments. It is highly reactive and can be used in a wide range of reactions. It is also easy to synthesize and can be prepared in large quantities. The major limitation is that it is highly toxic and should be handled with care.

Future Directions

Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- has many potential future applications. It can be used to study the effects of various drugs on cells and tissues, as well as the effects of various chemicals on the metabolism of cells and tissues. It can also be used to develop new drugs, such as anti-cancer drugs, anti-inflammatory drugs, and anti-infective drugs. It can also be used in the development of new catalysts for various reactions. Finally, it can be used to synthesize new materials, such as polymers and nanomaterials.

Synthesis Methods

Benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- is synthesized through the reaction of benzonitrile and pyridine. The reaction is carried out in an aqueous medium at room temperature. The reaction produces benzonitrile, 4-[(2-oxo-1(2H)-pyridinyl)methyl]- as the major product. The reaction is catalyzed by various transition metal complexes, such as cobalt, nickel, and iron.